Cas no 496783-15-4 (1,2-Anthracenediol, 9-(hydroxymethyl)-10-methyl-)

• Product name: 1,2-Anthracenediol, 9-(hydroxymethyl)-10-methyl-
• CAS No: 496783-15-4
• MF: C₁₆H₁₄O₃
• MW: 254.28056
• CID: 1525056
• PubChem ID: 9921312

1,2-Anthracenediol, 9-(hydroxymethyl)-10-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Anthracenediol, 9-(hydroxymethyl)-10-methyl-
• 9-(hydroxymethyl)-10-methylanthracene-1,2-diol
• 496783-15-4
• DTXSID50432852
• SCHEMBL488912

• Inchi： InChI=1S/C16H14O3/c1-9-10-4-2-3-5-12(10)13(8-17)15-11(9)6-7-14(18)16(15)19/h2-7,17-19H,8H2,1H3
• InChI Key： CHKWZBTWGTVPHL-UHFFFAOYSA-N
• SMILES： CC1=C2C=CC(=C(C2=C(C3=CC=CC=C13)CO)O)O

Computed Properties

• Exact Mass: 254.09432
• Monoisotopic Mass: 254.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69

Additional information on 1,2-Anthracenediol, 9-(hydroxymethyl)-10-methyl-

测试